Cas no 403712-90-3 (2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-, ethyl ester)

403712-90-3 structure
Product name:2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-, ethyl ester
2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-, ethyl ester
- 2H-Pyrrole-5-carboxylicacid,3,4-dihydro-,ethylester(9CI)
- 403712-90-3
- SCHEMBL6429517
- Ethyl 3,4-dihydro-2H-pyrrole-5-carboxylate
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- Inchi: InChI=1S/C7H11NO2/c1-2-10-7(9)6-4-3-5-8-6/h2-5H2,1H3
- InChI Key: QBCAIIBUIBBIFH-UHFFFAOYSA-N
- SMILES: CCOC(C1CCCN=1)=O
Computed Properties
- Exact Mass: 141.07900
- Monoisotopic Mass: 141.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 38.66000
- LogP: 0.21990
2H-Pyrrole-5-carboxylicacid, 3,4-dihydro-, ethyl ester Related Literature
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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